Cas no 2580220-78-4 (3-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid
• CAS No: 2580220-78-4
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 5661857
• PubChem ID: 165894633
• Update Time: 2025-05-20

3-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27722744
• 2580220-78-4
• 3-[(2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazol-5-yl)methyl]benzoic acid
• 3-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid

• Inchi： 1S/C16H18N2O4S/c1-16(2,3)22-15(21)18-14-17-9-12(23-14)8-10-5-4-6-11(7-10)13(19)20/h4-7,9H,8H2,1-3H3,(H,19,20)(H,17,18,21)
• InChI Key： KUHVFVOOGVGZBR-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1C=CC=C(C(=O)O)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 117Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid

3-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid (CAS No. 2580220-78-4): An Overview

3-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid (CAS No. 2580220-78-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The molecular structure of 3-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid consists of a benzene ring linked to a thiazole ring through a methyl group. The tert-butoxycarbonyl (Boc) group attached to the amino functionality provides additional stability and reactivity, making it an attractive candidate for various chemical and biological studies. The presence of the carboxylic acid group further enhances its potential for conjugation with other molecules, such as peptides or proteins.

Recent research has focused on the synthesis and biological evaluation of 3-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid has shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The apoptotic effect is attributed to the compound's ability to disrupt mitochondrial membrane potential and activate caspase cascades.

The pharmacokinetic properties of 3-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid have also been investigated. Preliminary studies indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a potential therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and excretion pathways.

The synthetic route for 3-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid involves several steps, including the formation of the thiazole ring, introduction of the Boc protecting group, and final coupling with benzoic acid. The synthesis is highly reproducible and can be scaled up for large-scale production. This makes it an attractive option for pharmaceutical companies looking to develop new drugs based on this scaffold.

In conclusion, 3-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)methylbenzoic acid (CAS No. 2580220-78-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge.